Cas no 2098033-02-2 (1-(3-(hydroxymethyl)-4-methylpyrrolidin-1-yl)-2-(piperidin-4-yl)ethan-1-one)

• Product Name: 1-(3-(hydroxymethyl)-4-methylpyrrolidin-1-yl)-2-(piperidin-4-yl)ethan-1-one
• CAS No: 2098033-02-2
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 5727633
• PubChem ID: 121202566
• Update Time: 2025-05-20

1-(3-(hydroxymethyl)-4-methylpyrrolidin-1-yl)-2-(piperidin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[3-(hydroxymethyl)-4-methyl-1-pyrrolidinyl]-2-(4-piperidinyl)-
• 1-(3-(Hydroxymethyl)-4-methylpyrrolidin-1-yl)-2-(piperidin-4-yl)ethan-1-one
• AKOS026710749
• 2098033-02-2
• 1-[3-(hydroxymethyl)-4-methylpyrrolidin-1-yl]-2-piperidin-4-ylethanone
• starbld0046633
• F1907-6380
• 1-(3-(hydroxymethyl)-4-methylpyrrolidin-1-yl)-2-(piperidin-4-yl)ethan-1-one

• Inchi： 1S/C13H24N2O2/c1-10-7-15(8-12(10)9-16)13(17)6-11-2-4-14-5-3-11/h10-12,14,16H,2-9H2,1H3
• InChI Key： ZOBYBXFGCZOSNL-UHFFFAOYSA-N
• SMILES： C(=O)(N1CC(C)C(CO)C1)CC1CCNCC1

Computed Properties

• Exact Mass: 240.183778013g/mol
• Monoisotopic Mass: 240.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.053±0.06 g/cm3(Predicted)
• Boiling Point: 416.0±10.0 °C(Predicted)
• pka: 14.93±0.10(Predicted)

Additional information on 1-(3-(hydroxymethyl)-4-methylpyrrolidin-1-yl)-2-(piperidin-4-yl)ethan-1-one

1-(3-(Hydroxymethyl)-4-Methylpyrrolidin-1-Yl)-2-(Piperidin-4-Yl)Ethan-1-One: A Comprehensive Overview

The compound 1-(3-(hydroxymethyl)-4-methylpyrrolidin-1-yl)-2-(piperidin-4-yl)ethan-1-one (CAS No. 2098033-02-2) is a complex organic molecule with significant potential in various fields, particularly in pharmaceutical and chemical research. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have shed light on its synthesis, properties, and potential applications, making it a subject of interest for researchers worldwide.

Chemical Structure and Synthesis

The molecular structure of 1-(3-(hydroxymethyl)-4-methylpyrrolidin-1-yll)-2-(piperidin-4-yll)ethanone is characterized by a pyrrolidine ring and a piperidine ring, both of which are nitrogen-containing heterocycles. The presence of hydroxymethyl and methyl substituents adds complexity to the molecule, influencing its physical and chemical properties. The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. Researchers have optimized synthetic routes to improve yield and purity, ensuring scalability for potential industrial applications.

Biological Activity and Pharmacology

Recent studies have explored the biological activity of CAS No. 2098033-02-2, particularly its role as a potential drug candidate. The compound has demonstrated moderate to high activity in various bioassays, including anti-inflammatory, antioxidant, and antimicrobial assays. Its ability to modulate cellular pathways makes it a promising lead compound for drug development.

Applications in Pharmaceutical Research

The compound's unique properties have led to its investigation in the development of new therapeutic agents. Researchers are exploring its potential as an anti-cancer agent due to its ability to inhibit specific enzymes involved in cancer progression. Additionally, its anti-inflammatory properties make it a candidate for treating chronic inflammatory diseases such as arthritis.

Safety and Toxicological Profile

Understanding the safety profile of 1-(3-(hydroxymethyl)-4-methylpyrrolidin-yll)-... is crucial for its potential use in pharmaceuticals. Preliminary toxicological studies indicate that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in preclinical models.

Future Directions and Research Opportunities

The future of CAS No. 2098033-02–... lies in further exploration of its therapeutic potential and optimization of its pharmacokinetic properties. Researchers are also investigating novel synthetic methods to enhance scalability and reduce production costs.

In conclusion

1-(3-(Hydroxymethyl)-4-Methylpyrrolidin-Yl)..., with CAS No. 209803–..., represents a promising molecule with diverse applications in pharmaceutical research. Its unique structure, coupled with recent advances in synthesis and biological evaluation, positions it as a valuable asset in the development of new therapeutic agents.